Cas no 94784-15-3 (1,5-Di(methyl-d3)-naphthalene)

• Product Name: 1,5-Di(methyl-d3)-naphthalene
• CAS No: 94784-15-3
• MF: C₁₂H₁₂
• MW: 162.260653495789
• CID: 1061557
• Update Time: 2025-11-06

1,5-Di(methyl-d3)-naphthalene Chemical and Physical Properties

Names and Identifiers

• 1,5-Di(methyl-d3)-naphthalene
• CID 121487901
• 1,5-bis-trideuteriomethyl-naphthalene

• Inchi： 1S/C12H12/c1-9-5-3-8-12-10(2)6-4-7-11(9)12/h3-8H,1-2H3/i1D3,2D3
• InChI Key： SDDBCEWUYXVGCQ-WFGJKAKNSA-N
• SMILES： C12C=CC=C(C([2H])([2H])[2H])C1=CC=CC=2C([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 265.6±10.0 °C at 760 mmHg
• Flash Point: 111.4±9.7 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

1,5-Di(methyl-d3)-naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,5-Di(methyl-d3)-naphthalene

Comprehensive Guide to 1,5-Di(methyl-d3)-naphthalene (CAS No. 94784-15-3): Properties, Applications, and Industry Insights

1,5-Di(methyl-d3)-naphthalene (CAS No. 94784-15-3) is a deuterated organic compound that has garnered significant attention in pharmaceutical research, analytical chemistry, and material science. As a stable isotope-labeled variant of naphthalene, this compound is particularly valuable for NMR spectroscopy, mass spectrometry, and metabolic studies. Its unique deuterium substitution at the methyl groups enhances its utility in tracing molecular pathways and improving signal resolution in spectroscopic techniques.

The growing demand for deuterated compounds like 1,5-Di(methyl-d3)-naphthalene is driven by advancements in drug discovery and precision medicine. Researchers frequently search for terms such as "deuterated naphthalene uses" or "CAS 94784-15-3 applications", reflecting the compound's relevance in modern science. Its stability and isotopic purity make it indispensable for kinetic isotope effect (KIE) studies, which are critical for understanding reaction mechanisms in organic chemistry.

In the pharmaceutical industry, 1,5-Di(methyl-d3)-naphthalene serves as a key intermediate in the synthesis of deuterated active pharmaceutical ingredients (APIs). With the rise of personalized therapeutics, deuterium-labeled compounds are increasingly used to modify drug pharmacokinetics, a topic frequently queried as "deuterium in drug development". This compound's role in extending drug half-lives and reducing metabolic degradation aligns with current trends toward sustainable chemistry and green synthesis.

From an environmental perspective, 1,5-Di(methyl-d3)-naphthalene is also employed in environmental fate studies to track polycyclic aromatic hydrocarbons (PAHs). Searches like "deuterated PAH tracers" highlight its importance in pollution monitoring and ecological research. Its low toxicity and high isotopic enrichment (typically >98%) ensure reliable data in trace-level analyses, addressing the demand for eco-friendly analytical tools.

The synthesis of CAS No. 94784-15-3 involves sophisticated deuterium exchange reactions, a process often explored under keywords such as "deuterium labeling methods". Manufacturers prioritize scalability and cost-efficiency, given the compound's expanding applications in high-throughput screening and proteomics. Recent innovations in catalytic deuteration have further optimized its production, reducing reliance on expensive reagents.

In material science, 1,5-Di(methyl-d3)-naphthalene contributes to the development of organic semiconductors and luminescent materials. Its rigid aromatic structure and deuterium-enhanced thermal stability are leveraged in optoelectronic devices, a trending topic in searches like "deuterated organic electronics". This aligns with global interest in renewable energy technologies and flexible electronics.

Quality control for 94784-15-3 adheres to stringent ISO standards, with certifications such as COA (Certificate of Analysis) being a common search term among buyers. The compound's shelf stability and compatibility with HPLC and GC-MS systems make it a preferred choice for laboratories focusing on quantitative analysis and method validation.

As the scientific community emphasizes reproducibility and data integrity, deuterated standards like 1,5-Di(methyl-d3)-naphthalene play a pivotal role. Future research may explore its potential in bioimaging or neuroscience, areas frequently associated with queries like "deuterated probes for imaging". With its multifaceted applications, this compound exemplifies the synergy between isotope chemistry and cutting-edge technology.